Cas no 933674-81-8 (2-Chloro-5-((trifluoromethyl)thio)aniline)

• Product Name: 2-Chloro-5-((trifluoromethyl)thio)aniline
• CAS No: 933674-81-8
• MF: C₇H₅ClF₃NS
• MW: 227.634509801865
• MDL: MFCD07777143
• CID: 3157379
• PubChem ID: 26596617
• Update Time: 2025-04-21

2-Chloro-5-((trifluoromethyl)thio)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-((trifluoromethyl)thio)aniline
• WAYPFRRKQUBFII-UHFFFAOYSA-N
• DTXSID001251927
• 2-chloro-5-(trifluoromethylsulfanyl)aniline
• MFCD07777143
• SCHEMBL11055189
• 2-Chloro-5-trifluoromethylsulfanyl-phenylamine
• 2-chloro-5-trifluoromethylthio-aniline
• 2-Chloro-5-[(trifluoromethyl)thio]benzenamine
• 933674-81-8
• SB80334
• 2-chloro-5-(trifluoromethylthio)aniline

• MDL： MFCD07777143
• Inchi： 1S/C7H5ClF3NS/c8-5-2-1-4(3-6(5)12)13-7(9,10)11/h1-3H,12H2
• InChI Key： WAYPFRRKQUBFII-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)SC(F)(F)F

Computed Properties

• Exact Mass: 226.9783325Da
• Monoisotopic Mass: 226.9783325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.3Ų

2-Chloro-5-((trifluoromethyl)thio)aniline Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39